3-(2-Aminopropan-2-yl)phenol hydrochloride

• IUPAC Name: 3-(2-aminopropan-2-yl)phenol;hydrochloride
• InChI: InChI=1S/C9H13NO.ClH/c1-9(2,10)7-4-3-5-8(11)6-7;/h3-6,11H,10H2,1-2H3;1H
• InChI Key: CCRHGTZFTFRTSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC=C1)O)N.Cl
• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.66 g/mol

Description

3-(2-Aminopropan-2-yl)phenol hydrochloride is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 3-(2-Aminopropan-2-yl)phenol hydrochloride involves the reaction of 3-hydroxyacetophenone with isopropylamine followed by the reduction of the resulting imine with sodium borohydride and the subsequent protonation with hydrochloric acid.

Starting Materials
3-hydroxyacetophenone, isopropylamine, sodium borohydride, hydrochloric acid

Reaction
3-hydroxyacetophenone is reacted with isopropylamine in the presence of a catalyst such as acetic acid to form an imine intermediate., The resulting imine is then reduced with sodium borohydride in a solvent such as ethanol to form the corresponding amine., The amine is then protonated with hydrochloric acid to form the final product, 3-(2-Aminopropan-2-yl)phenol hydrochloride.